Cas no 2171920-19-5 (N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2171920-19-5
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 5567036
• PubChem ID: 165596899
• Update Time: 2025-07-15

N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-3-(pentan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2171920-19-5
• EN300-1592090
• N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C12H18N6/c1-3-4-8(2)18-12-10(16-17-18)11(13-7-14-12)15-9-5-6-9/h7-9H,3-6H2,1-2H3,(H,13,14,15)
• InChI Key： IVBCBLHVHYJOKG-UHFFFAOYSA-N
• SMILES： N(C1=C2C(=NC=N1)N(C(C)CCC)N=N2)C1CC1

Computed Properties

• Exact Mass: 246.15929460g/mol
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5Ų

Additional information on N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2171920-19-5): An Emerging Compound in Medicinal Chemistry

N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2171920-19-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazole derivatives, which are known for their diverse biological activities and pharmacological properties.

The cyclopropyl group in the structure of N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine plays a crucial role in modulating its biological activity. Cyclopropyl moieties are often used in drug design to enhance the lipophilicity and metabolic stability of molecules. This is particularly important for compounds intended for oral administration or those that need to cross biological membranes efficiently.

The pentan-2-yl substituent is another key feature of this compound. Alkyl chains like pentan-2-yl can influence the solubility and bioavailability of the molecule. In addition, the presence of a secondary alkyl group can enhance the binding affinity of the compound to its target protein or receptor. This is supported by recent studies that have shown how subtle changes in alkyl chain length and branching can significantly affect the pharmacokinetic and pharmacodynamic properties of small molecules.

The 1,2,3triazolo[4,5-d]pyrimidin-7-amine scaffold is a versatile platform for drug discovery. The triazole ring is known for its high stability and ability to form strong hydrogen bonds, which can improve the binding affinity and selectivity of the compound. The pyrimidine moiety, on the other hand, is a common structural element in many bioactive compounds and drugs, including antiviral agents and anticancer drugs.

Recent research has focused on the potential therapeutic applications of N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine. Studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or pathways. This makes it a promising candidate for further development as an antiviral agent.

In addition to its antiviral properties, N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The exact mechanism by which it exerts its anticancer effects is still under investigation but may involve modulation of cell cycle progression or induction of apoptosis.

The development of N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine as a therapeutic agent is still in its early stages. However, ongoing research efforts are aimed at optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. These efforts include structure-based drug design (SBDD) approaches and high-throughput screening (HTS) techniques to identify more effective analogs.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While N-cyclopropyl-3-(pentan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine has not yet entered clinical trials as a standalone agent, it has shown promise in preclinical studies and may be considered for further development in combination with other therapies. The ability to combine this compound with existing treatments could potentially enhance therapeutic outcomes and reduce the risk of resistance development.

In conclusion, N-cyclopropyl-3-(pentan-2-y)-3H-triazolo[4,-d]pyrimidin--amine (CAS No. 2171920--5) represents a promising lead compound in medicinal chemistry with potential applications in antiviral and anticancer therapy. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.